Cas no 2229086-91-1 (2-2-chloro-6-(propan-2-ylsulfanyl)phenyl-2,2-difluoroethan-1-ol)

• Product Name: 2-2-chloro-6-(propan-2-ylsulfanyl)phenyl-2,2-difluoroethan-1-ol
• CAS No: 2229086-91-1
• MF: C₁₁H₁₃ClF₂OS
• MW: 266.735128164291
• CID: 5913998
• PubChem ID: 165709209
• Update Time: 2025-06-30

2-2-chloro-6-(propan-2-ylsulfanyl)phenyl-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-2-chloro-6-(propan-2-ylsulfanyl)phenyl-2,2-difluoroethan-1-ol
• 2-[2-chloro-6-(propan-2-ylsulfanyl)phenyl]-2,2-difluoroethan-1-ol
• EN300-1955763
• 2229086-91-1

• Inchi： 1S/C11H13ClF2OS/c1-7(2)16-9-5-3-4-8(12)10(9)11(13,14)6-15/h3-5,7,15H,6H2,1-2H3
• InChI Key： GSJPAPIXIZGHAE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(CO)(F)F)SC(C)C

Computed Properties

• Exact Mass: 266.0343702g/mol
• Monoisotopic Mass: 266.0343702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.5Ų

Additional information on 2-2-chloro-6-(propan-2-ylsulfanyl)phenyl-2,2-difluoroethan-1-ol

Introduction to 2-2-chloro-6-(propan-2-ylsulfanyl)phenyl-2,2-difluoroethan-1-ol (CAS No. 2229086-91-1)

2-2-chloro-6-(propan-2-ylsulfanyl)phenyl-2,2-difluoroethan-1-ol, identified by the CAS number 2229086-91-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its unique structural features, which include a chloro-substituted phenyl ring, a propan-2-ylsulfanyl side chain, and a difluoroethanol moiety. The presence of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 2-2-chloro-6-(propan-2-ylsulfanyl)phenyl-2,2-difluoroethan-1-ol (CAS No. 2229086-91-1) is meticulously designed to interact with biological targets in a highly specific manner. The chloro group at the ortho position relative to the sulfanyl group enhances electrophilicity, facilitating interactions with nucleophilic residues in proteins. Meanwhile, the difluoroethanol moiety introduces both lipophilicity and hydrogen bonding capabilities, which are crucial for membrane permeability and binding affinity. These structural attributes make the compound an intriguing subject for studying its potential role in modulating biological pathways.

In recent years, there has been growing interest in the development of novel scaffolds that can exhibit enhanced pharmacological activity while minimizing off-target effects. The propan-2-ylsulfanyl group in 2-2-chloro-6-(propan-2-ylsulfanyl)phenyl-2,2-difluoroethan-1-ol (CAS No. 2229086-91-1) serves as an effective linker that can improve solubility and bioavailability, critical factors for drug formulation. Additionally, the difluoroethanol component has been shown to enhance metabolic stability, reducing the likelihood of rapid degradation in vivo. These characteristics align well with current trends in medicinal chemistry aimed at optimizing drug-like properties.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies on 2-chloro-[6-(propanysulfonyl)phenyl]-1,1-difluoroethanol (a synonym for CAS No. 2229086-91) have revealed its potential as an inhibitor of certain kinases and enzymes implicated in inflammatory responses. The ability of this compound to selectively interact with these targets without significant cross-reactivity with other proteins is a key advantage for therapeutic development.

The synthesis of 2-chloro-[6-(propanysulfonyl)phenyl]-1,1-difluoroethanol (CAS No. 2229086-91) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the chloro group followed by sulfanylation and subsequent fluorination steps highlights the synthetic challenges associated with this molecule. However, recent methodologies have improved efficiency in these transformations, making it more feasible to produce sufficient quantities for preclinical studies.

Preclinical research on derivatives of [CAS no 2229086] 2229086 has demonstrated promising results in models of inflammation and pain management. The combination of structural features such as the chloro-substituted phenyl ring and the difluoroethanol group appears to synergize effectively in modulating signaling pathways associated with these conditions. For instance, studies have shown that analogs of this compound can inhibit cyclooxygenase (COX) enzymes at submicromolar concentrations without inducing significant gastrointestinal toxicity.

The pharmacokinetic profile of [CAS no 2229086] 2229086 is another area of active investigation. Preliminary data suggest that this compound exhibits moderate oral bioavailability and prolonged half-life due to its optimized lipophilicity and metabolic stability. These properties are essential for developing drugs that require once-daily dosing or longer duration of action.

In conclusion, [CAS no 2229086] 2229086, with its unique structural composition including a chloro-substituted phenyl ring and a difluoroethanol moiety, represents a compelling candidate for further development in pharmaceutical applications. Its ability to interact selectively with biological targets while maintaining favorable pharmacokinetic properties positions it as a valuable asset in the ongoing quest for novel therapeutics.